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Compound of Interest

Compound Name: 1-Tetracosene

Cat. No.: B167344

An In-depth Technical Guide to the Safety and Handling of 1-Tetracosene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-tetracosene,
intended for use by professionals in research and development. The following sections detail

the known hazards, precautionary measures, and emergency procedures associated with this
compound.

Chemical and Physical Properties

1-Tetracosene is a long-chain alpha-olefin.[1] While comprehensive toxicological data is not
available for 1-tetracosene, information from structurally similar compounds and available
safety data sheets (SDS) for related substances can be used to infer potential hazards and
guide safe handling practices.
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Property Value Source
Molecular Formula C24Has [1]
Molecular Weight 336.6 g/mol [1]
Appearance White solid [2]
Odor Odorless [2]

o . 386.00 to 387.00 °C
Boiling Point . [3]
(estimated)

Melting Point 48 t0 54 °C [2]

_ 217.10 °C (423.00 °F)
Flash Point . [3]
(estimated)

Solubility in Water Insoluble [2][4]

N Stable under normal
Stability [2]
temperatures and pressures

Hazard Identification and Classification

The primary health hazard identified for 1-tetracosene is aspiration toxicity.[1]

Hazard Class GHS Classification Hazard Statement

H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters

airways[1]

Potential Health Effects:

o Eye Contact: May cause irritation.[5]

o Skin Contact: May cause skin irritation.[5]

» Ingestion: May cause irritation of the digestive tract. The primary risk is aspiration if vomiting
occurs.[5]
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 Inhalation: May cause respiratory tract irritation, especially if handled in a way that generates

dust.[2][5]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is recommended when

handling 1-tetracosene:[2]

Protection Type

Specification

Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

and dust.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile). A standard
laboratory coat should be

worn.

To prevent skin contact and

potential irritation.[2]

Respiratory Protection

For operations with the
potential to generate dust or
aerosols, a NIOSH-approved

respirator may be necessary.

To protect against the
inhalation of harmful dust or

fumes.

Safe Handling and Storage

Engineering Controls:

o Work in a well-ventilated area.

 Facilities should be equipped with an eyewash station and a safety shower.[2]

Handling Procedures:

e Avoid contact with eyes, skin, and clothing.[2]

e When transferring the solid, use a spatula to avoid generating dust.[2]

e If the material is a fine powder, handle it in a chemical fume hood.[2]
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o Keep the container tightly closed when not in use.[2]

e Wash hands thoroughly after handling.[2]

Storage Conditions:

e Store in a cool, dry, and well-ventilated place.[6]

o Keep containers tightly closed to prevent contamination.[6]

» Store away from incompatible materials such as strong oxidizing agents.[7]

Emergency Procedures
First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention

if irritation persists.[2]

Skin Contact

Wash off with soap and plenty of water. Remove
any contaminated clothing. Get medical

attention if symptoms occur.[2]

Do NOT induce vomiting.[6] If the person is
conscious, rinse their mouth with water. Never

Ingestion give anything by mouth to an unconscious
person. Immediately call a POISON CENTER or
doctor.[6]

Move the person into fresh air. If they are not

Inhalation breathing, give artificial respiration. Consult a

physician if symptoms persist.[6]

Spill Response Workflow
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In the event of a spill, the following workflow should be initiated to ensure a safe and effective
cleanup.

Initial Assessment

Assess Spill Size and Risk

Large Spill

A

Large Spill Response

Evacuate Immediate Area

Small Spill
Y
Don Enhanced PPE (e.g., Respirator)
\ L
. ] bonse
Dampen Solid to Prevent Dust Don Appropriate PPE
Y Y
Sweep Up Dampened Material Sweep or Vacuum Material
Y Y
Place in Labeled Container for Disposal Place in Labeled Container for Disposal
\ 4 \ 4
Decontaminate Spill Area Clean Spill Area with Soap and Water

Waste Disposal
\ \

Dispose of Waste According to Regulations
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Click to download full resolution via product page
Caption: Logical workflow for responding to a 1-tetracosene spill.

Experimental Protocols

Detailed toxicological studies for 1-tetracosene are not readily available in the public domain.
The following is a generalized protocol for a dermal irritation study, which would be a key
experiment to assess the safety of this compound. This protocol is based on standard OECD
guidelines for the testing of chemicals.

Objective: To determine the potential of 1-tetracosene to produce skin irritation.

Materials:

1-Tetracosene

Vehicle (e.g., corn olil, if necessary to moisten the solid)

Gauze patches

Semi-occlusive dressing

Healthy young adult albino rabbits (3)

Clippers
Methodology:

o Animal Preparation: Approximately 24 hours before the test, closely clip the fur from the
dorsal area of the trunk of the animals.

o Test Substance Application:

o Apply 0.5 g of 1-tetracosene (moistened with a few drops of a suitable vehicle if solid) to
a small area (approximately 6 cm?) of the clipped skin.

o Cover the application site with a gauze patch and a semi-occlusive dressing.
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» Exposure: The exposure period is 4 hours.
e Observation:

o After 4 hours, remove the dressing and wash the treated area to remove any residual test
substance.

o Observe and grade the skin reactions for erythema (redness) and edema (swelling) at 1,
24, 48, and 72 hours after patch removal.

o Grading should be done according to a standardized scale (e.g., Draize scale).

o Data Analysis: The mean scores for erythema and edema for each animal at the specified
time points are calculated. The substance is classified as an irritant or non-irritant based on
these scores according to regulatory guidelines.

Fire and Explosion Hazards

o Fire Hazard: 1-Tetracosene is combustible but must be preheated before ignition can occur.

[4]

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[6]

» Fire Fighting Procedures: As in any fire, wear a self-contained breathing apparatus and full
protective gear.[7]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide and carbon dioxide.[7]

Disposal Considerations

Dispose of 1-tetracosene and any contaminated materials in accordance with local, state, and
federal regulations. Do not allow the product to enter drains. Contaminated materials, such as
gloves and paper towels, should be placed in a sealed container and disposed of as hazardous
waste.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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